4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(pyridin-3-yl)pyrimidine

• IUPAC Name: 4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-pyridin-3-ylpyrimidine
• InChI: InChI=1S/C15H8ClF3N4/c16-11-6-10(15(17,18)19)8-22-13(11)12-3-5-21-14(23-12)9-2-1-4-20-7-9/h1-8H
• InChI Key: LMLSZCCZVGXKCU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NC=CC(=N2)C3=C(C=C(C=N3)C(F)(F)F)Cl
• Molecular Formula: C15H8ClF3N4
• Molecular Weight: 336.70 g/mol

Description

4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(pyridin-3-yl)pyrimidine (4-C5TFPP) is a heterocyclic compound that has recently become of interest in the scientific community due to its potential applications in research, medicine, and industry. 4-C5TFPP is a derivative of the pyrimidine ring system, which is composed of five carbon atoms, four nitrogen atoms, and one oxygen atom. It is a colorless solid that is soluble in water and various organic solvents. This compound is of particular interest due to its unique structure, which allows for a wide range of possible interactions with other molecules.

Scientific Research Applications

OLEDs and Photophysical Properties

A notable application of pyrimidine derivatives includes their use in organic light-emitting diodes (OLEDs). For instance, heteroleptic Ir(III) metal complexes synthesized using pyrimidine chelates exhibited significant photophysical properties. These complexes were used as dopants in OLEDs, achieving high efficiencies and luminance. Furthermore, combining certain pyrimidine complexes with red-emitting phosphors demonstrated the ability to create stable pure-white emission in OLEDs (Chang et al., 2013).

Antitumor Activity

Novel oxadiazole and trifluoromethylpyridine derivatives, related to pyrimidine structures, have been investigated for their potential medical application, particularly in antitumor activities. Certain compounds demonstrated promising in vitro anticancer activities against various cell lines (Maftei et al., 2016).

Mass Spectrometry and X-Ray Analysis

Pyrimidine derivatives have been characterized using techniques like mass spectrometry and X-ray analysis. These studies provide valuable insights into the molecular structure and potential applications of these compounds (Venkatachalam et al., 2002).

Malaria Treatment

Pyrimidine analogues have been investigated for their use in malaria treatment. Specifically, trifluoromethyl-substituted pyridine and pyrimidine analogues showed superior in vitro antimalarial activity and in vivo efficacy against murine malaria (Chavchich et al., 2016).

Synthesis and Antimicrobial Activity

The synthesis and antimicrobial activity of pyrimidine salts have been explored. These compounds, including those with chloranilic and picric acids, have demonstrated significant in vitro antibacterial and antifungal activities (Mallikarjunaswamy et al., 2013).

Inhibition of Gene Expression

Pyrimidine derivatives have been studied for their potential to inhibit gene expression. Specifically, inhibitors of transcription mediated by NF-kappaB and AP-1 transcription factors have been developed, which could have implications for oral bioavailability and therapeutic applications (Palanki et al., 2000).

Optical Properties and Metal Complexation

Studies on pyrimidine derivatives have focused on their optical properties and their ability to form metal complexes. These properties are significant for applications in areas like sensory and photoluminescence (Hadad et al., 2011).

Future Directions

While specific future directions for this compound are not provided in the search results, it’s worth noting that the demand for TFMP derivatives has been increasing steadily in the last 30 years due to their importance in the development of agrochemical and pharmaceutical compounds.

Mechanism of Action

Target of Action

The primary target of 4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(pyridin-3-yl)pyrimidine is bacterial phosphopantetheinyl transferase (PPTase) . PPTases are enzymes that catalyze a post-translational modification essential to bacterial cell viability and virulence .

Mode of Action

This compound exhibits submicromolar inhibition of bacterial Sfp-PPTase . This selective inhibition disrupts the normal function of the bacterial PPTase, thereby affecting the bacterial cell’s viability and its ability to cause disease .

Biochemical Pathways

The inhibition of PPTase by this compound affects the secondary metabolism of the bacteria . This leads to the attenuation of the production of certain metabolites that are dependent on Sfp-PPTase .

Pharmacokinetics

The absorption, distribution, metabolism, and excretion (ADME) properties of this compound have been studied in vitro . The compound has also been evaluated for its in vivo pharmacokinetic profiles . These studies help to understand the bioavailability of the compound and its potential utility as a small-molecule inhibitor .

Result of Action

The action of this compound results in the thwarting of bacterial growth . It has shown antibacterial activity against methicillin-resistant Staphylococcus aureus .

Action Environment

The efficacy and stability of this compound can be influenced by environmental factors. For instance, efflux has been implicated as a mechanism for resistance in Escherichia coli . This suggests that the bacterial environment and its specific characteristics can impact the action of the compound .

Biochemical Analysis

Biochemical Properties

It is known that similar compounds can interact with various enzymes, proteins, and other biomolecules, influencing biochemical reactions .

Molecular Mechanism

It is hypothesized that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Future studies should investigate the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .

Dosage Effects in Animal Models

The effects of 4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(pyridin-3-yl)pyrimidine at different dosages in animal models have not been studied yet .

Transport and Distribution

Future studies should investigate any transporters or binding proteins that it interacts with, as well as any effects on its localization or accumulation .